2-{2-[4-(2-methoxyphenyl)piperazino]-2-oxoethyl}-1(2H)-phthalazinone

Specification

• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 2-[2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]phthalazin-1-one
• Standard InChI: InChI=1S/C21H22N4O3/c1-28-19-9-5-4-8-18(19)23-10-12-24(13-11-23)20(26)15-25-21(27)17-7-3-2-6-16(17)14-22-25/h2-9,14H,10-13,15H2,1H3
• Standard InChI Key: HXSLMAYEMSEONW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)CN3C(=O)C4=CC=CC=C4C=N3

Introduction

2-{2-[4-(2-methoxyphenyl)piperazino]-2-oxoethyl}-1(2H)-phthalazinone is a complex organic compound that belongs to the class of phthalazinones, which are known for their diverse pharmacological activities. This compound incorporates a piperazine ring linked to a phthalazinone core, with a methoxyphenyl group attached, suggesting potential biological activity due to its structural features.

Synthesis Methods

The synthesis of 2-{2-[4-(2-methoxyphenyl)piperazino]-2-oxoethyl}-1(2H)-phthalazinone typically involves multi-step reactions. It may start with the preparation of the phthalazinone core, followed by the introduction of the oxoethyl linker, and finally the attachment of the piperazine ring with the methoxyphenyl substituent. Common methods include condensation reactions and nucleophilic substitutions.

Pharmacological Activities

Phthalazinones and their derivatives have been studied for various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a piperazine ring and a methoxyphenyl group in 2-{2-[4-(2-methoxyphenyl)piperazino]-2-oxoethyl}-1(2H)-phthalazinone suggests potential interactions with biological targets such as receptors or enzymes.

Activity	Potential Mechanism
Anti-inflammatory	Inhibition of inflammatory pathways
Antimicrobial	Interference with microbial cell wall synthesis or DNA replication
Anticancer	Inhibition of cell proliferation or induction of apoptosis

Research Findings

Research on specific compounds like 2-{2-[4-(2-methoxyphenyl)piperazino]-2-oxoethyl}-1(2H)-phthalazinone is limited, but studies on related phthalazinones indicate promising biological activities. For instance, some phthalazinone derivatives have shown efficacy in inhibiting certain enzymes involved in disease progression.

Study	Findings
In Vitro Anticancer Study	Some phthalazinone derivatives exhibit cytotoxic effects against cancer cell lines
In Vivo Anti-inflammatory Study	Phthalazinone compounds reduce inflammation in animal models